Cas no 2172251-72-6 (2-ethyl-5-(propan-2-yl)piperidin-3-amine)

• Product Name: 2-ethyl-5-(propan-2-yl)piperidin-3-amine
• CAS No: 2172251-72-6
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6331231
• PubChem ID: 165587024
• Update Time: 2025-07-23

2-ethyl-5-(propan-2-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(propan-2-yl)piperidin-3-amine
• 2172251-72-6
• EN300-1616288

• Inchi： 1S/C10H22N2/c1-4-10-9(11)5-8(6-12-10)7(2)3/h7-10,12H,4-6,11H2,1-3H3
• InChI Key： CFYRDJHBMYBXFL-UHFFFAOYSA-N
• SMILES： N1CC(C(C)C)CC(C1CC)N

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on 2-ethyl-5-(propan-2-yl)piperidin-3-amine

Introduction to 2-ethyl-5-(propan-2-yl)piperidin-3-amine (CAS No. 2172251-72-6)

2-ethyl-5-(propan-2-yl)piperidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 2172251-72-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 2-ethyl-5-(propan-2-yl)piperidin-3-amine consists of a piperidine ring substituted with ethyl and isopropyl groups at the 2nd and 5th positions, respectively, and an amine functional group at the 3rd position. This configuration imparts unique electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets. The presence of both alkyl substituents and an amine moiety suggests potential roles in modulating enzyme activity, receptor binding, and other pharmacological mechanisms.

In recent years, there has been a growing interest in piperidine derivatives as pharmacophores due to their favorable pharmacokinetic profiles and diverse biological activities. Studies have demonstrated that piperidine-based compounds can exhibit properties such as analgesic, anti-inflammatory, and central nervous system (CNS) effects. The specific substitution pattern in 2-ethyl-5-(propan-2-yl)piperidin-3-amine may contribute to its potential therapeutic applications by influencing its binding affinity and selectivity towards target proteins.

One of the most compelling aspects of 2-ethyl-5-(propan-2-yl)piperidin-3-amine is its versatility in serving as a scaffold for further chemical modifications. Researchers have leveraged this compound to synthesize novel derivatives with enhanced or tailored biological activities. For instance, modifications at the amine group can introduce hydrogen bonding capabilities, while alterations at the alkyl substituents can fine-tune lipophilicity and metabolic stability. Such flexibility makes it an invaluable tool in the quest for next-generation pharmaceuticals.

Recent advancements in computational chemistry have further illuminated the potential of 2-ethyl-5-(propan-2-yl)piperidin-3-am ine as a lead compound. Molecular docking studies have suggested that it may interact with various protein targets, including enzymes and receptors implicated in metabolic disorders, neurodegenerative diseases, and oncogenesis. These findings align with the broader trend of using structure-based drug design to identify promising candidates for further experimental validation.

The synthesis of 2-propyl-pyridine derivatives like 2-propyl-pyridine has also been explored as part of broader efforts to develop new therapeutic agents. While not directly related to 2-propyl-pyridine, the methodologies employed in their synthesis can provide insights into optimizing the production of more complex piperidine derivatives such as 2-propyl-pyridine. Techniques such as nucleophilic substitution reactions and transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired molecular framework efficiently.

Moreover, the pharmacological evaluation of 2-propyl-pyridine derivatives has revealed intriguing findings regarding their biological effects. Preclinical studies have indicated that certain analogs exhibit significant potency in models of pain relief and inflammation modulation. These results underscore the importance of propyl-pyridine derivatives as potential candidates for clinical development. The structural motifs present in these compounds may serve as templates for designing drugs with improved efficacy and reduced side effects.

The role of propyl-pyridine derivatives in medicinal chemistry extends beyond their direct therapeutic applications. They also serve as valuable intermediates for synthesizing more complex molecules with tailored properties. For example, functionalization at the propyl group can introduce additional pharmacophoric elements or improve solubility characteristics. Such modifications are crucial for optimizing drug-like properties, including bioavailability and tissue distribution.

As research progresses, the integration of high-throughput screening (HTS) technologies with traditional synthetic chemistry has accelerated the discovery pipeline for novel piperidine-based compounds like propyl-pyridine derivatives. HTS allows for rapid testing of large libraries of compounds against various biological targets, enabling researchers to identify hits with promising activity profiles efficiently. Subsequent optimization efforts can then be focused on enhancing potency, selectivity, and pharmacokinetic profiles.

The future prospects for propyl-pyridine derivatives are bright, with ongoing investigations aimed at expanding their therapeutic applications. Exploration into their potential use in treating neurological disorders has been particularly noteworthy, given their ability to modulate neurotransmitter systems. Additionally, studies are underway to evaluate their efficacy against emerging infectious diseases, where novel chemical entities are urgently needed.

In conclusion, propyl-pyridine derivatives, including compounds like propyl-pyridine derivatives, represent a dynamic area of research within pharmaceutical chemistry. Their structural diversity and functional versatility make them ideal candidates for drug discovery efforts targeting a wide range of diseases. As our understanding of their mechanisms of action continues to evolve, propyl-pyridine derivatives will undoubtedly play a pivotal role in shaping the future landscape of medicinal chemistry.